Cas no 89981-76-0 (1-(3,4-Dichlorophenyl)ethanamine Hydrochloride)

• Product name: 1-(3,4-Dichlorophenyl)ethanamine Hydrochloride
• CAS No: 89981-76-0
• MF: C₈H₁₀Cl₃N
• MW: 226.530699253082
• MDL: MFCD12913019
• CID: 1949530
• PubChem ID: 45791924

1-(3,4-Dichlorophenyl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)ethan-1-amine hydrochloride
• 1-(3,4-Dichlorophenyl)ethanamine hydrochloride
• ACMC-209r44
• AC1Q397N
• CTK6A4777
• MolPort-016-634-234
• ANW-39410
• EN300-51828
• 1-(3,4-Dichlorophenyl)ethanaMine HCl
• 1-(3,4-dichlorophenyl)ethanamine
• hydrochloride
• 1-(3,4-DICHLOROPHENYL)ETHAN-1-AMINE HCL
• Benzenemethanamine, 3,4-dichloro-a-methyl-, hydrochloride
• 74877-07-9 (non-salt)
• DTXSID10672570
• YHB79074
• SB79623
• CS-0208155
• 1-(3,4-Dichlorophenyl)ethan-1-amine--hydrogen chloride (1/1)
• Y11087
• J-502345
• (1S)-1-(3,4-DICHLOROPHENYL)ETHANAMINE HYDROCHLORIDE
• 1-(3,4-Dichlorophenyl)ethanamineHCl
• 89981-76-0
• MFCD12913019
• AKOS025295894
• 1-(3,4-dichlorophenyl)ethanamine;hydrochloride
• SB44278
• SB79939
• 1-(3,4-Dichlorophenyl)ethanamine Hydrochloride

• MDL： MFCD12913019
• Inchi： 1S/C8H9Cl2N.ClH/c1-5(11)6-2-3-7(9)8(10)4-6;/h2-5H,11H2,1H3;1H
• InChI Key： LTTRKULQEVDRNO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C(Cl)=C1)(N)C.[H]Cl

Computed Properties

• Exact Mass: 224.98800
• Monoisotopic Mass: 224.987882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.51540

1-(3,4-Dichlorophenyl)ethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(3,4-Dichlorophenyl)ethanamine Hydrochloride Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3,4-Dichlorophenyl)ethanamine Hydrochloride

1-(3,4-Dichlorophenyl)ethanamine Hydrochloride (CAS No. 89981-76-0)

1-(3,4-Dichlorophenyl)ethanamine Hydrochloride, also known as DCPE hydrochloride, is a chemical compound with the CAS registry number 89981-76-0. This compound is a hydrochloric acid salt of 1-(3,4-dichlorophenyl)ethanamine, which belongs to the class of secondary amines. The molecule consists of a dichlorophenyl group attached to an ethanamine backbone, making it a derivative of phenethylamine with two chlorine atoms substituted on the aromatic ring at the 3 and 4 positions.

The compound is widely recognized for its role in various chemical and pharmaceutical applications. Recent studies have highlighted its potential in the development of novel drug delivery systems and as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its use in creating targeted drug delivery vehicles due to its ability to interact with specific biological membranes.

One of the most significant advancements in the study of 1-(3,4-Dichlorophenyl)ethanamine Hydrochloride involves its application in neuropharmacology. Scientists have discovered that this compound exhibits modulatory effects on neurotransmitter systems, particularly dopamine and serotonin pathways. These findings have implications for the treatment of neurological disorders such as depression and anxiety, where modulation of these pathways is crucial.

In terms of synthesis, DCPE hydrochloride is typically prepared through a two-step process involving nucleophilic substitution and subsequent acidification. The first step involves the reaction of 3,4-dichloroaniline with an alkylating agent such as ethyl chloride or methyl iodide under basic conditions. The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt. This method ensures high purity and stability of the final product.

The physical properties of 1-(3,4-Dichlorophenyl)ethanamine Hydrochloride include a melting point of approximately 220°C and a solubility profile that makes it suitable for various solvent systems commonly used in pharmaceutical formulations. Its stability under physiological conditions has also been validated through extensive testing, making it a reliable component in drug development pipelines.

Recent research has also focused on the environmental impact of this compound. Studies indicate that DCPE hydrochloride undergoes efficient biodegradation under aerobic conditions, reducing concerns about its persistence in the environment. This aligns with global efforts to develop eco-friendly chemical compounds that minimize ecological footprint.

In conclusion, 1-(3,4-Dichlorophenyl)ethanamine Hydrochloride (CAS No. 89981-76-0) stands out as a versatile compound with promising applications across multiple fields. Its role in drug delivery systems, neuropharmacology, and sustainable chemistry underscores its importance in contemporary scientific research.